2,4-Dibromo-beta-butylbenzeneethanol

• Molecular Formula: C12H16Br2O
• Molecular Weight: 336.06 g/mol
• IUPAC Name: 2-(2,4-dibromophenyl)hexan-1-ol
• InChI: InChI=1S/C12H16Br2O/c1-2-3-4-9(8-15)11-6-5-10(13)7-12(11)14/h5-7,9,15H,2-4,8H2,1H3
• InChI Key: KECYNHJEJQMNNX-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CO)C1=C(C=C(C=C1)Br)Br

Description

2,4-Dibromo-beta-butylbenzeneethanol is a useful research compound. Its molecular formula is C12H16Br2O and its molecular weight is 336.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 16.5 parts of methyl 2,4-dibromo-α-butylbenzeneacetate, 11.5 parts of lithium iodide dihydrate and 180 parts of acetonitrile is stirred till all solid enters solution. Then there are added portionwise 3.6 parts of sodium borohydride. Upon completion, the whole is heated to reflux and stirring is continued overnight at reflux temperature. After cooling, the reaction mixture is acidified with a diluted hydrochloric acid solution and poured onto water. The product is extracted with 2,2'-oxybispropane. The extract is washed with water, dried, filtered and evaporated, yielding 15 parts (100%) of 2,4-dibromo-β-butylbenzeneethanol as a residue.

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